BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes: Preparation and Storage of
Chlorodimedone Stock Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chlorodimedone

Cat. No.: B1208035

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorodimedone, also known as 2-chloro-5,5-dimethyl-1,3-cyclohexanedione or
monochlorodimedone (MCD), is a chemical reagent primarily utilized in biochemical assays.
Its principal application is as a chromogenic substrate for measuring the activity of
haloperoxidase enzymes, such as myeloperoxidase (MPO) and chloroperoxidase.[1][2] In
these assays, the enzyme catalyzes the oxidation of a halide (e.g., chloride) by hydrogen
peroxide to form a hypohalous acid, which subsequently reacts with Chlorodimedone. This
reaction leads to a measurable change in absorbance, allowing for the quantification of enzyme
activity.[1] Accurate preparation and proper storage of Chlorodimedone stock solutions are
critical for obtaining reliable and reproducible experimental results.

Physicochemical Properties and Safety Data

A summary of key quantitative data for Chlorodimedone is presented below.
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Property Value Reference
Molecular Formula CsH11CIO2 [3]
Molecular Weight 174.62 g/mol [3]

CAS Number 7298-89-7 [3]
Appearance White to off-white solid powder -

Melting Point 161-164 °C -

Solubility Insoluble in water; Soluble in )

DMSO
Purity Typically >98% [3]

Safety Precautions: Chlorodimedone is an irritant. It is known to cause skin and serious eye
irritation and may cause respiratory irritation. Always handle this compound in a well-ventilated
area, preferably a fume hood. Wear appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat.

Storage and Stability

Proper storage is essential to maintain the integrity of Chlorodimedone in both its solid form
and in solution. The compound is known to be moisture-sensitive.

Form Storage Condition Duration

Solid Powder Dry, darkat0 - 4 °C Short-term (days to weeks)
Dry, dark at -20 °C Long-term (months to years)

Stock Solution (in DMSO) Darkat0-4°C Short-term (days to weeks)
Dark at -20 °C Long-term (months)

Note: For long-term storage of stock solutions, it is recommended to aliquot into single-use
volumes to avoid repeated freeze-thaw cycles, which can lead to degradation of the compound
and introduction of moisture.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Chlorodimedone
Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution.
Materials:

e Chlorodimedone (solid powder, MW: 174.62 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

1.5 mL or 2.0 mL microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

» Tare Balance: Place a clean microcentrifuge tube on the analytical balance and tare the
weight.

o Weigh Compound: Carefully weigh approximately 1.75 mg of Chlorodimedone powder
directly into the tared tube. Record the exact weight.

e Calculate Solvent Volume: Calculate the precise volume of DMSO required to achieve a 10
mM concentration using the following formula:

Volume (pL) = (Weight (mg) / 174.62 ( g/mol )) * 100,000

Example: For 1.75 mg of Chlorodimedone, the required DMSO volume is (1.75/ 174.62) *
100,000 = 1002 pL.
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e Add Solvent: Using a calibrated micropipette, add the calculated volume of anhydrous
DMSO to the tube containing the Chlorodimedone powder.

e Dissolve Compound: Cap the tube securely and vortex thoroughly for 1-2 minutes, or until
the solid is completely dissolved. Visually inspect the solution against a light source to
ensure no solid particles remain.

o Storage: Label the tube clearly with the compound name, concentration (10 mM), solvent
(DMSO), and preparation date. Store at -20°C for long-term use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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